![molecular formula C15H16N2O2S B2809611 1-methyl-2-oxo-N-((1-(thiophen-2-yl)cyclopropyl)methyl)-1,2-dihydropyridine-3-carboxamide CAS No. 1324707-18-7](/img/structure/B2809611.png)
1-methyl-2-oxo-N-((1-(thiophen-2-yl)cyclopropyl)methyl)-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-2-oxo-N-((1-(thiophen-2-yl)cyclopropyl)methyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H16N2O2S and its molecular weight is 288.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Reactions
1-Methyl-2-oxo-N-((1-(thiophen-2-yl)cyclopropyl)methyl)-1,2-dihydropyridine-3-carboxamide is involved in various chemical reactions and synthesis processes. For instance, Kornev et al. (2019) described how Chromone-3-carboxamides react with cyanothioacetamide to form related compounds, suggesting the potential reactivity of the dihydropyridine structure in synthesis processes (Kornev, Tishin, & Sosnovskikh, 2019). Similarly, Okawa et al. (1997) demonstrated the synthesis of (2-oxo-1,2-dihydropyridin-3-yl)-1,3,5-triazine derivatives, indicating the versatility of the dihydropyridine ring in creating diverse chemical structures (Okawa, Osakada, Eguchi, & Kakehi, 1997).
Pharmaceutical Research
The dihydropyridine core structure is significant in pharmaceutical research. For instance, El-Sehrawi et al. (2015) synthesized and evaluated novel 6-oxo-pyridine-3-carboxamide derivatives as antimicrobial and antifungal agents, highlighting the potential pharmaceutical applications of compounds with a dihydropyridine framework (El-Sehrawi, Soliman, Khalifa, & El-Bakry, 2015).
Material Science and Novel Compounds
In material science, the structural features of dihydropyridines are explored for creating novel compounds. For example, Youssef et al. (2012) reported the synthesis of various compounds like isothiazolopyridines using similar structural frameworks, which could be relevant to the research of this compound (Youssef, Azab, & Youssef, 2012).
Properties
IUPAC Name |
1-methyl-2-oxo-N-[(1-thiophen-2-ylcyclopropyl)methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-17-8-2-4-11(14(17)19)13(18)16-10-15(6-7-15)12-5-3-9-20-12/h2-5,8-9H,6-7,10H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHNAOGQERVWIST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)NCC2(CC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.